Cas no 66382-56-7 (z-ala-pro-pna)

• Product Name: z-ala-pro-pna
• CAS No: 66382-56-7
• MF: C₂₂H₂₄N₄O₆
• MW: 440.449165344238
• MDL: MFCD00238411
• CID: 963871
• PubChem ID: 22809931
• Update Time: 2025-04-24

z-ala-pro-pna Chemical and Physical Properties

Names and Identifiers

• z-ala-pro-pna
• N-benzyloxycarbonyl-L-alanyl-L-proline 4-nitroanilide
• HY-P4498
• CS-0654484
• benzyl N-[(2S)-1-[(2S)-2-[(4-nitrophenyl)carbamoyl]pyrrolidin-1-yl]-1-oxopropan-2-yl]carbamate
• MFCD00238411
• 66382-56-7
• SCHEMBL11431771
• benzyl (S)-1-((S)-2-(4-nitrophenylcarbamoyl)pyrrolidin-1-yl)-1-oxopropan-2-ylcarbamate

• MDL： MFCD00238411
• Inchi： 1S/C22H24N4O6/c1-15(23-22(29)32-14-16-6-3-2-4-7-16)21(28)25-13-5-8-19(25)20(27)24-17-9-11-18(12-10-17)26(30)31/h2-4,6-7,9-12,15,19H,5,8,13-14H2,1H3,(H,23,29)(H,24,27)/t15-,19-/m0/s1
• InChI Key： KFRUDZOHZFJLLZ-KXBFYZLASA-N
• SMILES： O=C([C@H](C)NC(=O)OCC1C=CC=CC=1)N1CCC[C@H]1C(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 440.16972
• Monoisotopic Mass: 440.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 130.88
• LogP: 3.76420

z-ala-pro-pna Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on z-ala-pro-pna

Z-Ala-Pro-pNA: A Comprehensive Guide to the Protease Substrate with CAS 66382-56-7

Z-Ala-Pro-pNA (CAS 66382-56-7), a chromogenic substrate widely used in biochemical research, has gained significant attention in protease activity studies. This synthetic peptide, featuring a para-nitroaniline (pNA) leaving group, is specifically designed to measure the enzymatic activity of proline-specific endopeptidases and dipeptidyl peptidases. The compound's unique structure (N-Benzyloxycarbonyl-Ala-Pro-p-nitroanilide) makes it particularly valuable for investigating enzyme kinetics and inhibitor screening.

The growing interest in Z-Ala-Pro-pNA applications coincides with the rising focus on protease research in drug discovery. Recent studies highlight its utility in understanding diabetes-related enzymes, as proline-specific peptidases are implicated in glucose metabolism. Researchers frequently search for "best protease substrates for enzyme assays" or "how to measure dipeptidyl peptidase activity," making this compound particularly relevant in current biochemical investigations.

From a chemical perspective, Z-Ala-Pro-pNA demonstrates excellent stability under standard laboratory conditions (room temperature storage in dry form). Its cleavage by target enzymes releases the yellow-colored p-nitroaniline, allowing for convenient spectrophotometric detection at 405 nm. This property answers common search queries like "how to detect protease activity colorimetrically" and "visible wavelength protease substrates." The compound's molar extinction coefficient (ε = 9,900 M⁻¹cm⁻¹ at 405 nm) provides researchers with quantitative measurement capabilities.

In pharmaceutical applications, Z-Ala-Pro-pNA-based assays contribute significantly to drug development pipelines. With increasing searches for "DPP-4 inhibitor screening methods" (related to diabetes medications) and "protease inhibitor discovery techniques," this substrate remains crucial for high-throughput screening. The COVID-19 pandemic has further highlighted its importance, as researchers investigate viral proteases using similar chromogenic substrates.

The synthesis of Z-Ala-Pro-pNA involves solid-phase peptide synthesis techniques, with quality control ensuring >95% purity by HPLC. Storage recommendations (-20°C protected from light) address common concerns about "how to store peptide substrates long-term." The compound's solubility characteristics (soluble in DMSO, DMF, and slightly in aqueous buffers) make it versatile for various experimental setups.

Market analysis shows growing demand for Z-Ala-Pro-pNA suppliers, particularly from contract research organizations and academic institutions. Frequent search terms like "buy Z-Ala-Pro-pNA CAS 66382-56-7" and "reliable chromogenic substrate manufacturers" reflect this trend. The compound's stability and well-characterized properties make it preferable to fluorogenic substrates in certain applications where fluorescence interference might occur.

Recent methodological advances have expanded Z-Ala-Pro-pNA applications to include continuous assay formats and microplate-based high-throughput screening. These developments respond to research community needs for "automated enzyme kinetic measurement" solutions. The substrate's compatibility with common laboratory equipment (standard spectrophotometers) enhances its accessibility compared to specialized detection systems.

Quality control specifications for Z-Ala-Pro-pNA typically include HPLC purity verification, mass spectrometry confirmation, and functional testing in standard enzyme assays. These rigorous standards address researcher concerns about "how to validate peptide substrate quality." The compound's batch-to-batch consistency is particularly important for longitudinal studies and multi-center research collaborations.

In educational settings, Z-Ala-Pro-pNA demonstrations serve as excellent teaching tools for enzymology courses. Common academic searches include "simple protease assay experiments" and "visible enzyme kinetics demonstrations." The visual nature of the colorimetric reaction makes it ideal for student laboratories, contributing to its continued popularity in life science curricula.

Future research directions may explore modified versions of Z-Ala-Pro-pNA with enhanced sensitivity or altered specificity profiles. The scientific community shows growing interest in "next-generation protease substrates" and "multiplexed enzyme detection systems." However, the classic Z-Ala-Pro-pNA structure remains the gold standard for many proline-specific protease assays due to its well-characterized properties and extensive validation in published studies.